Recommended suppliers

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd

Beta hydroxy acids and derivatives

Beta-hydroxy acids (BHAs) are a class of alpha hydroxy acid (AHA) derivatives that have unique properties making them valuable in skincare applications. BHAs, such as salicylic acid, are lipid-soluble and can penetrate deeper into the pores than AHAs. This characteristic allows BHAs to effectively remove dead skin cells from within the pores, making them excellent for treating acne-prone skin by reducing inflammation, unclogging pores, and minimizing the appearance of blemishes. These acids work by dissolving the bonds between dead skin cells, helping to keep the skin surface smooth and clear. They also have antibacterial properties that contribute to their effectiveness in combating acne-causing bacteria. Additionally, BHAs can promote collagen production, which helps improve skin texture and reduce the visibility of fine lines and wrinkles. Incorporating BHAs into skincare routines can lead to smoother, clearer skin over time. However, due to their exfoliating nature, it is recommended to use them with caution, especially for sensitive skin types, as they may cause mild irritation if not used properly.
Beta hydroxy acids and derivatives
  • Morpholinoethanesulfonic Acid: A Critical Reagent in Chemical Biopharmaceutical Synthesis
    Morpholinoethanesulfonic Acid: A Critical Reagent in Chemical Biopharmaceutical Synthesis Product Introduction Morpholinoethanesulfonic acid is a specialized chemical reagent that has found significant applications in the fields of chemistry and biomedicine. Known for its unique structural features, this compound serves as an essential tool in various chemical syntheses, particularly in peptide...
    2025-05-20
    Author： Charles Anderson
    Page View：352
  • Unlocking the Potential of Chitosan in Chemical Biopharmaceuticals: A Novel Therapeutic Approach
    Unlocking the Potential of Chitosan in Chemical Biopharmaceuticals: A Novel Therapeutic Approach Chitosan, a biodegradable and biocompatible polymer derived from chitin, has emerged as a promising material in the field of chemical biopharmaceuticals. Its unique properties, including its ability to form hydrogels, mucoadhesion, and controlled drug release capabilities, make it an ideal candidate...
    2025-05-29
    Author： Dong Gu
    Page View：371
  • Copper(II) Sulfate in Pharmaceutical Applications: A Review of its Synthesis and Antimicrobial Properties
    Copper(II) Sulfate in Pharmaceutical Applications: A Review of its Synthesis and Antimicrobial Properties Introduction Copper(II) sulfate, a chemical compound with the formula CuSO₄·5H₂O, has been widely studied for its diverse applications in various fields, including chemistry, agriculture, and pharmaceuticals. In recent years, there has been growing interest in its potential as a versatile...
    2025-05-29
    Author： Kelly Hughes
    Page View：351
  • Tadalafil: Unveiling the Mechanisms and Therapeutic Applications of a Novel Phosphodiesterase 5 Inhibitor
    Tadalafil: Unveiling the Mechanisms and Therapeutic Applications of a Novel Phosphodiesterase 5 Inhibitor Introduction to Tadalafil Tadalafil is a highly selective phosphodiesterase-5 (PDE5) inhibitor that has emerged as a groundbreaking therapeutic agent in the field of biomedicine. It belongs to a class of drugs primarily used to treat conditions such as erectile dysfunction, pulmonary...
    2025-05-29
    Author： Jason Mitchell
    Page View：274
  • Novel Applications of Sodium Gluconate in Biopharmaceuticals
    Novel Applications of Sodium Gluconate in Biopharmaceuticals Sodium gluconate, a sodium salt derived from gluconic acid, has emerged as a versatile and biocompatible compound with significant potential in the field of biopharmaceuticals. Known for its unique chemical properties, including its ability to stabilize biological molecules and act as a chelating agent, sodium gluconate is finding new...
    2025-05-29
    Author： Xia Ouyang
    Page View：345

Recommended articles

  • Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals
    Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals Introduction to Glycine-Based Bioconjugation Glycine, the simplest of all amino acids, has emerged as a versatile building block in chemical biopharmaceuticals due to its unique properties and ability to facilitate bioconjugation. As a fundamental component of proteins, glycine plays a critical role in various biological...
    2025-05-23
    Author： Xia Ouyang
    Page View： 554
    Score： 4.7
  • The Role of Tween 80 in Pharmaceutical Formulations and Its Effects on Drug Delivery Systems
    2025-05-06
    Author： Yue Yu
    Page View： 533
  • Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals
    Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals Introduction to Sarolaner Sarolaner is a groundbreaking compound that has emerged as a novel chemosterilant with significant potential in the field of biomedicine. Chemosterilants are chemicals used to induce sterility, and sarolaner stands out due to its potency, specificity, and minimal adverse...
    2025-05-21
    Author： Matthew Martin
    Page View： 531
    Score： 3.5
  • Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges
    Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges Triethylene glycol (TEG) is a versatile compound with significant applications across various industries, including biopharmaceuticals. Known for its unique chemical properties, TEG has gained attention as a valuable component in drug delivery systems, solubilization agents, and formulation aids. This...
    2025-05-20
    Author： Xiaomei Zhu
    Page View： 527
    Score： 5.0
  • Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals
    Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals Introduction to Nicosulfuron Nicosulfuron is a sulfonamide herbicide that has gained significant attention due to its unique chemical structure and biological activity. It belongs to the class of triazene-based herbicides and is widely used for controlling broadleaf weeds in various crops, including corn, soybeans, and...
    2025-05-21
    Author： Douglas Perry
    Page View： 518
  • '1H-Benzotriazole: A Potential Intermediate in Chemical Biopharmaceutical Synthesis'
    1H-Benzotriazole: A Potential Intermediate in Chemical Biopharmaceutical Synthesis Introduction Chemical biopharmaceutical synthesis is a rapidly evolving field that bridges the gap between chemistry and medicine. The discovery and development of novel intermediates play a pivotal role in creating advanced therapeutic agents. Among these, 1H-benzotriazole has emerged as a promising intermediate...
    2025-05-29
    Author： Monica Watson
    Page View： 502

Recommended products